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Compound of Interest

Compound Name:
1-Benzylpiperidin-3-one

hydrochloride

Cat. No.: B1334207 Get Quote

An in-depth examination of the synthesis and properties of 1-Benzylpiperidin-3-one
hydrochloride, a key intermediate in pharmaceutical development. This guide presents a

consolidated overview of its chemical data and detailed experimental protocols for its

preparation.

Introduction
1-Benzylpiperidin-3-one hydrochloride is a pivotal chemical intermediate with significant

applications in the synthesis of various pharmaceutical compounds. Its structural motif is found

in molecules targeting a range of therapeutic areas. This technical guide provides a

comprehensive overview of the available chemical and physical data for 1-benzylpiperidin-3-
one hydrochloride and details a robust experimental protocol for its synthesis, catering to the

needs of researchers, scientists, and drug development professionals.

Crystal Structure and Physicochemical Properties
A thorough search of publicly available crystallographic databases, including the Cambridge

Structural Database (CSD) and the Crystallography Open Database (COD), reveals that the

complete single-crystal X-ray structure of 1-benzylpiperidin-3-one hydrochloride has not

been reported or is not publicly accessible at the time of this publication. Consequently,
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detailed crystallographic data such as unit cell dimensions, space group, and atomic

coordinates are not available.

However, key physicochemical properties have been reported and are summarized in the table

below, providing essential information for its handling, characterization, and use in further

synthetic applications.

Property Value Reference

Molecular Formula C₁₂H₁₆ClNO [1]

Molecular Weight 225.71 g/mol [1]

CAS Number 50606-58-1 [1]

Appearance Cream to pale brown powder [2]

Melting Point 170 °C [3]

Boiling Point 294 °C [3]

SMILES
C1CC(=O)CN(C1)CC2=CC=C

C=C2.Cl
[1]

InChI Key
OVWSFXNSJDMRPV-

UHFFFAOYSA-N
[1]

Experimental Protocols: Synthesis of 1-
Benzylpiperidin-3-one Hydrochloride
The following section details a multi-step synthesis protocol for 1-benzylpiperidin-3-one
hydrochloride, adapted from patent literature. This process involves the preparation of key

intermediates leading to the final product.

Step 1: Synthesis of N-benzylglycine ethyl ester
(Intermediate IV)
This initial step involves the N-alkylation of benzylamine with an ethyl haloacetate.

Materials:
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Benzylamine

2-haloethyl acetate (e.g., ethyl 2-bromoacetate)

Dichloromethane (DCM)

A suitable base (e.g., diisopropylethylamine, triethylamine, sodium carbonate, or

potassium carbonate)

A quaternary ammonium salt (e.g., benzyltriethylammonium chloride)

Procedure:

In a three-necked flask, dissolve benzylamine in dichloromethane.

Add the quaternary ammonium salt and the base to the solution at room temperature with

stirring.

Slowly add a solution of 2-haloethyl acetate in dichloromethane dropwise to the reaction

mixture.

After the addition is complete, allow the reaction to proceed at 25-28 °C for approximately

4 hours.

Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC).

Upon completion, cool the reaction mixture to 0-5 °C and let it stand for 1.5 hours.

Filter the mixture.

Concentrate the filtrate under reduced pressure to obtain the crude N-benzylglycine ethyl

ester as a light brown grease. The product can be used directly in the next step if the

purity is deemed sufficient by HPLC analysis.

Step 2: Synthesis of the Diester Intermediate
(Intermediate III)
This step involves the reaction of the N-benzylglycine ethyl ester with a 4-halobutyrate.
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Materials:

N-benzylglycine ethyl ester (Intermediate IV)

An organic solvent (e.g., acetonitrile, toluene)

4-haloethyl butyrate (e.g., ethyl 4-bromobutyrate)

A suitable base

Procedure:

Dissolve the N-benzylglycine ethyl ester in the chosen organic solvent.

Add the base and 4-haloethyl butyrate to the solution.

Allow the reaction to proceed to obtain the diester intermediate.

Step 3: Cyclization to form the Piperidone Ring
(Intermediate II)
This step involves an intramolecular Dieckmann condensation to form the piperidone ring.

Materials:

Diester Intermediate (Intermediate III)

A strong base (e.g., sodium tert-butoxide, potassium tert-butoxide, sodium ethoxide)

Ethyl acetate

A suitable acid for pH adjustment (e.g., hydrochloric acid)

Procedure:

React the diester intermediate with a strong base.

After the reaction is complete, adjust the pH of the mixture to 6-8 using an acid.
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Concentrate the solution under reduced pressure.

Extract the product into ethyl acetate.

Wash and dry the organic layer.

Concentrate the organic layer under reduced pressure to obtain the cyclized intermediate.

Step 4: Formation of 1-Benzylpiperidin-3-one
Hydrochloride
This final step involves the acidic workup and crystallization of the final product.

Materials:

Cyclized Intermediate (Intermediate II)

Hydrochloric acid

A suitable crystallization solvent (e.g., acetonitrile, ethyl acetate, or isopropanol)

Procedure:

React the cyclized intermediate with hydrochloric acid.

Concentrate the mixture by rotary evaporation.

Add the crystallization solvent to induce crystallization.

Collect the crystals of 1-benzylpiperidin-3-one hydrochloride by filtration.

Synthesis Workflow
The following diagram illustrates the logical flow of the synthesis of 1-benzylpiperidin-3-one
hydrochloride.
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Synthesis Workflow of 1-Benzylpiperidin-3-one Hydrochloride

Step 1: N-Alkylation

N-benzylglycine ethyl ester
(Intermediate IV)

Step 2: Second Alkylation

Diester Intermediate
(Intermediate III)

Step 3: Dieckmann Condensation
(Cyclization)

Cyclized Piperidone Intermediate
(Intermediate II)

Step 4: Acidification &
Crystallization

1-Benzylpiperidin-3-one
Hydrochloride (Final Product)

Click to download full resolution via product page

Caption: A flowchart of the multi-step synthesis of 1-Benzylpiperidin-3-one hydrochloride.
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Conclusion
This technical guide provides a centralized resource for researchers working with 1-
benzylpiperidin-3-one hydrochloride. While the definitive crystal structure remains elusive in

the public domain, the compiled physicochemical data and the detailed synthesis protocol offer

a solid foundation for its application in medicinal chemistry and drug discovery. The provided

synthesis workflow serves as a clear and concise visual aid for the laboratory preparation of

this important chemical intermediate. Further research into the crystallization and structural

elucidation of this compound would be a valuable contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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